Cas no 20117-72-0 (5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione)

5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione structure
20117-72-0 structure
Product Name:5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione
CAS No:20117-72-0
MF:C15H20O4
MW:264.316905021667
CID:3158248
Update Time:2025-04-08

5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione
    • 1,3-Cyclohexanedione, 2,2'-methylenebis[5-methyl-
    • MDL: MFCD01108454
    • Inchi: 1S/C15H20O4/c1-8-3-12(16)10(13(17)4-8)7-11-14(18)5-9(2)6-15(11)19/h8-11H,3-7H2,1-2H3
    • InChI Key: CHBAQLXFYDRYMG-UHFFFAOYSA-N
    • SMILES: C(C1C(=O)CC(C)CC1=O)C1C(=O)CC(C)CC1=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.136±0.06 g/cm3(Predicted)
  • Melting Point: 151 °C
  • Boiling Point: 459.1±40.0 °C(Predicted)
  • pka: 4.90±0.25(Predicted)
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